Cas no 1535387-96-2 (3-amino-1-(5-fluoro-2-hydroxyphenyl)propan-1-one)

• Product Name: 3-amino-1-(5-fluoro-2-hydroxyphenyl)propan-1-one
• CAS No: 1535387-96-2
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 6136393
• PubChem ID: 82601576
• Update Time: 2025-08-04

3-amino-1-(5-fluoro-2-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(5-fluoro-2-hydroxyphenyl)propan-1-one
• EN300-1845549
• 1535387-96-2

• Inchi： 1S/C9H10FNO2/c10-6-1-2-8(12)7(5-6)9(13)3-4-11/h1-2,5,12H,3-4,11H2
• InChI Key： ZDOHBYBTXYNKTD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(CCN)=O)O

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-(5-fluoro-2-hydroxyphenyl)propan-1-one

Professional Introduction to 3-amino-1-(5-fluoro-2-hydroxyphenyl)propan-1-one (CAS No. 1535387-96-2)

3-amino-1-(5-fluoro-2-hydroxyphenyl)propan-1-one is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1535387-96-2, has garnered considerable attention due to its potential applications in various biochemical pathways and drug development processes. The presence of both amino and hydroxyl functional groups, along with a fluoro-substituted aromatic ring, makes this molecule a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The structural motif of 3-amino-1-(5-fluoro-2-hydroxyphenyl)propan-1-one encompasses several key features that contribute to its reactivity and biological significance. The amino group at the propyl chain's terminus provides a site for further functionalization, enabling the synthesis of more complex derivatives. Concurrently, the hydroxyl group attached to the aromatic ring enhances solubility and participates in hydrogen bonding interactions, which are crucial for molecular recognition processes. The fluorine atom, located at the para position relative to the hydroxyl group, introduces lipophilicity and modulates electronic properties, influencing both metabolic stability and binding affinity.

In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacological relevance of 3-amino-1-(5-fluoro-2-hydroxyphenyl)propan-1-one. Studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes involved in inflammatory pathways, making it a valuable scaffold for developing anti-inflammatory agents. Additionally, its interaction with biological targets such as kinases and transcription factors has been explored, revealing potential therapeutic benefits in oncology and neurology.

The synthesis of 3-amino-1-(5-fluoro-2-hydroxyphenyl)propan-1-one involves multi-step organic reactions that highlight the compound's synthetic accessibility. Traditional methods include condensation reactions between appropriate precursors followed by functional group transformations to achieve the desired structure. Recent methodologies have also incorporated catalytic approaches to enhance yield and purity, aligning with green chemistry principles. These synthetic strategies not only facilitate laboratory-scale production but also lay the groundwork for large-scale manufacturing if industrial applications emerge.

From a medicinal chemistry perspective, the structural features of 3-amino-1-(5-fluoro-2-hydroxyphenyl)propan-1-one offer a rich platform for structure-activity relationship (SAR) studies. By systematically modifying substituents or altering functional groups, researchers can fine-tune pharmacokinetic properties such as bioavailability, metabolic clearance, and target specificity. This iterative process is essential for optimizing lead compounds into viable drug candidates. Furthermore, the compound's compatibility with biocatalysis and enzymatic engineering presents opportunities for developing novel drug formulations with improved therapeutic profiles.

The role of computational tools in analyzing 3-amino-1-(5-fluoro-2-hydroxyphenyl)propan-1-one cannot be overstated. High-throughput virtual screening (HTVS) has enabled rapid identification of potential binding interactions with biological targets, expediting the drug discovery pipeline. Additionally, quantum mechanical calculations have provided insights into electronic distributions and resonance structures, aiding in rational design modifications. These computational advancements complement experimental efforts by offering predictive models that guide synthetic modifications towards higher efficacy.

In conclusion, 3-amino-1-(5-fluoro-2-hydroxyphenyl)propan-1-one (CAS No. 1535387-96-2) represents a compelling subject of study in chemical biology and pharmaceutical development. Its unique structural attributes coupled with emerging research findings underscore its potential as an intermediate or lead compound in therapeutic applications. As methodologies evolve to incorporate innovative synthetic techniques and computational analyses, this molecule is poised to play an increasingly significant role in advancing medical science.